![molecular formula C14H17FN2O3 B1191823 OPB-111077](/img/no-structure.png)
OPB-111077
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Description
OPB-111077 is an rally bioavailable inhibitor of one or more signal transducer and activator of transcription (STAT) protein(s), with potential antineoplastic activity. Upon oral administration, this compound binds to and inhibits the phosphorylation of STATs. This prevents binding of STATs to DNA sequences on a variety of STAT-responsive gene promoters, which may result in the inhibition of both STAT-mediated transcription and tumor cell proliferation.
Scientific Research Applications
Inhibition of STAT3 and Mitochondrial Oxidative Phosphorylation
OPB-111077 is a novel inhibitor of STAT3 and mitochondrial oxidative phosphorylation, showing promising anticancer activity in preclinical models. It has been evaluated in a phase I study involving patients with advanced cancers. The study focused on determining the tolerability, pharmacokinetics, and clinical activity of this compound as monotherapy. Notably, a partial response was observed in a patient with diffuse large B-cell lymphoma, and several other subjects with diverse tumor types experienced stable disease or minor responses for extended periods (Tolcher et al., 2018).
Combination Therapy Strategy in Lymphoma
This compound has been explored as part of a combination therapy strategy for lymphoma. Research indicates that it enhances the effect of alkylating agents by shifting glycolytically dominant tumors to OXPHOS dominant ones. This reprogramming enhances the antitumor effect of this compound. The combination of this compound with alkylating agents, such as cyclophosphamide or bendamustine, showed synergistic effects in xenograft mouse models using human diffuse large B-cell lymphoma cell lines (Ohi et al., 2021).
Treatment of Acute Myeloid Leukemia
In another study, the combination of this compound with decitabine and venetoclax was tested for treating newly diagnosed or relapsed/refractory acute myeloid leukemia (AML). This combination showed preliminary anti-leukemic efficacy and was well tolerated, suggesting the potential for this compound in AML treatment (Wilde et al., 2020).
Study in Advanced Hepatocellular Carcinoma
A phase I study assessed this compound in patients with advanced hepatocellular carcinoma who failed on sorafenib. The study aimed to determine the maximum tolerated dose and safety profile, finding this compound to be well tolerated but with limited efficacy outcomes. Further investigation into the role of the STAT3 signaling pathway in hepatocellular carcinoma and the development of biomarkers for STAT3 inhibitors are recommended (Yoo et al., 2018).
Properties
Molecular Formula |
C14H17FN2O3 |
---|---|
SMILES |
Unknown |
Appearance |
Solid powder |
synonyms |
OPB-111077; OPB111077; OPB 111077.; Unknown |
Origin of Product |
United States |
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